Cas no 97094-18-3 (1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone)

1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone structure
97094-18-3 structure
Product Name:1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone
CAS No:97094-18-3
MF:C13H14O5
MW:250.247264385223
CID:1988184
PubChem ID:178930
Update Time:2025-04-21

1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4,5,6-trimethoxy-1-benzofuran-2-yl)ethanone
    • Caleprunin A
    • Ethanone, 1-(4,5,6-trimethoxy-2-benzofuranyl)-
    • DTXSID90242699
    • 97094-18-3
    • DTXCID70165190
    • Inchi: 1S/C13H14O5/c1-7(14)9-5-8-10(18-9)6-11(15-2)13(17-4)12(8)16-3/h5-6H,1-4H3
    • InChI Key: PBWDPQJNMGTMBI-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=CC2C(=C(C(=CC1=2)OC)OC)OC

Computed Properties

  • Exact Mass: 250.084
  • Monoisotopic Mass: 250.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.9Ų

Experimental Properties

  • Density: 1.192
  • Boiling Point: 354.8°C at 760 mmHg
  • Flash Point: 168.4°C
  • Refractive Index: 1.546
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